Cas no 2171758-64-6 (3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid
• CAS No: 2171758-64-6
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 6461418
• PubChem ID: 165829904
• Update Time: 2025-05-20

3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-[1-(methylsulfanyl)cyclopropyl]propanoic acid
• 2171758-64-6
• EN300-1287202

• Inchi： 1S/C15H19NO4S/c1-21-15(7-8-15)12(9-13(17)18)16-14(19)20-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key： IAIDQFCRDLCRFM-UHFFFAOYSA-N
• SMILES： S(C)C1(C(CC(=O)O)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 309.10347926g/mol
• Monoisotopic Mass: 309.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid

3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic Acid (CAS No. 2171758-64-6): A Comprehensive Overview

3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid (CAS No. 2171758-64-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The chemical structure of 3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid is defined by its complex arrangement of functional groups. The molecule consists of a cyclopropyl ring substituted with a methylsulfanyl group and a carboxylic acid moiety. Additionally, the presence of a benzyloxycarbonyl (Cbz) protecting group on the amino functionality adds to its structural complexity. The Cbz group is commonly used in peptide synthesis to protect the amino group during reactions, ensuring selective functionalization and preventing unwanted side reactions.

The physical properties of this compound include its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 329.4 g/mol, and it exhibits a melting point in the range of 150-155°C. These properties make it suitable for various analytical techniques and biological assays.

Synthesis Methods

The synthesis of 3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid involves several well-defined steps, each designed to introduce specific functional groups while maintaining the integrity of the molecule. One common approach begins with the preparation of a cyclopropylcarboxylic acid derivative, which is then functionalized with a methylsulfanyl group. The amino functionality is introduced through an amide coupling reaction using a benzyloxycarbonyl chloride reagent.

A typical synthetic route involves the following steps:

• Cyclopropylcarboxylic Acid Derivative Preparation: The starting material, cyclopropylcarboxylic acid, undergoes esterification to form an ester intermediate.
• Methylsulfanyl Group Introduction: The ester intermediate is treated with sodium hydride and methyl sulfide to introduce the methylsulfanyl group.
• Amine Introduction: The resulting compound is then reacted with benzyloxycarbonyl chloride in the presence of a base to form the protected amine.
• Cleavage of Protecting Group: Finally, the Cbz protecting group is removed using hydrogenolysis over palladium on carbon to yield the final product.

This synthetic route ensures high yields and purity, making it suitable for large-scale production in both research and industrial settings.

Biological Activities

3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and anti-inflammatory properties. Recent research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In vitro studies have demonstrated that this compound effectively inhibits COX-2 activity without significantly affecting COX-1, making it a promising candidate for selective COX-2 inhibitors. Selective COX-2 inhibitors are valuable therapeutic agents for treating conditions such as osteoarthritis and rheumatoid arthritis due to their reduced gastrointestinal side effects compared to non-selective NSAIDs.

Furthermore, preliminary studies have indicated that this compound may have anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings suggest potential applications in treating inflammatory diseases and conditions characterized by chronic inflammation.

Clinical Applications and Research Developments

The potential clinical applications of 3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid are currently being explored through various preclinical studies. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, recent research has also explored the compound's potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. This makes it an interesting candidate for further investigation in oncology research.

The ongoing research into this compound highlights its multifaceted therapeutic potential. As more data becomes available from clinical trials, it is expected that this compound will play a significant role in developing new treatment strategies for various diseases.

Conclusion

3-{(benzyloxy)carbonylamino}-3-1-(methylsulfanyl)cyclopropylpropanoic acid (CAS No. 2171758-64-6) is a promising compound with unique structural features and diverse biological activities. Its potential applications in treating inflammatory diseases and cancer make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As further studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing medical treatments and improving patient outcomes.